Cas no 25616-81-3 ((Z)-Thiothixene Sulfoxide Dimaleate)
25616-81-3 structure
Product Name:(Z)-Thiothixene Sulfoxide Dimaleate
CAS No:25616-81-3
MF:C31H37N3O11S2
MW:691.768986463547
CID:1426651
PubChem ID:73456802
Update Time:2025-04-20
(Z)-Thiothixene Sulfoxide Dimaleate Chemical and Physical Properties
Names and Identifiers
-
- (9Z)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]-9H-thioxanthene-2-sulfonamide 10-oxide di[(2Z)-but-2-enedioate]
- (Z)-but-2-enedioic acid,(9Z)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]-10-oxothioxanthene-2-sulfonamide
- Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(4-methyl-1-piperazinyl)propylidene)-, 10-oxide, dimaleate, (Z)-
- 25616-81-3
- cis-Thiothixene oxide dimaleate
- (Z)-Thiothixene Sulfoxide Dimaleate
-
- Inchi: 1S/C23H29N3O3S2.2C4H4O4/c1-24(2)31(28,29)18-10-11-23-21(17-18)19(20-7-4-5-9-22(20)30(23)27)8-6-12-26-15-13-25(3)14-16-26;2*5-3(6)1-2-4(7)8/h4-5,7-11,17H,6,12-16H2,1-3H3;2*1-2H,(H,5,6)(H,7,8)/b19-8+;2*2-1-
- InChI Key: NGSFSESIHNXAEX-XRWBZILMSA-N
- SMILES: S1(C2C=CC=CC=2/C(/C2C=C(C=CC1=2)S(N(C)C)(=O)=O)=C\CCN1CCN(C)CC1)=O.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O
Computed Properties
- Exact Mass: 691.18711
- Monoisotopic Mass: 691.18695135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 47
- Rotatable Bond Count: 9
- Complexity: 903
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 238Ų
Experimental Properties
- PSA: 210.13
(Z)-Thiothixene Sulfoxide Dimaleate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T367270-5mg |
(Z)-Thiothixene Sulfoxide Dimaleate |
25616-81-3 | 5mg |
$190.00 | 2023-05-17 | ||
| TRC | T367270-25mg |
(Z)-Thiothixene Sulfoxide Dimaleate |
25616-81-3 | 25mg |
$873.00 | 2023-05-17 | ||
| TRC | T367270-100mg |
(Z)-Thiothixene Sulfoxide Dimaleate |
25616-81-3 | 100mg |
$ 1200.00 | 2023-09-05 |
(Z)-Thiothixene Sulfoxide Dimaleate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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